Cas no 6584-13-0 ((5E)-5-({3-ethoxy-4-[3-(3-methylphenoxy)propoxy]phenyl}methylidene)-3-prop-2-en-1-yl-2-thioxo-1,3-thiazolidin-4-one)

• Product Name: (5E)-5-({3-ethoxy-4-[3-(3-methylphenoxy)propoxy]phenyl}methylidene)-3-prop-2-en-1-yl-2-thioxo-1,3-thiazolidin-4-one
• CAS No: 6584-13-0
• MF: C₂₅H₂₇NO₄S₂
• MW: 469.616184473038
• CID: 1696425
• PubChem ID: 5350646
• Update Time: 2025-04-21

(5E)-5-({3-ethoxy-4-[3-(3-methylphenoxy)propoxy]phenyl}methylidene)-3-prop-2-en-1-yl-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-({3-ethoxy-4-[3-(3-methylphenoxy)propoxy]phenyl}methylidene)-3-prop-2-en-1-yl-2-thioxo-1,3-thiazolidin-4-one
• (5E)-3-Allyl-5-{3-ethoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one
• 4-thiazolidinone, 5-[[3-ethoxy-4-[3-(3-methylphenoxy)propoxy]phenyl]methylene]-3-(2-propen-1-yl)-2-thioxo-, (5E)-
• (5E)-5-[[3-ethoxy-4-[3-(3-methylphenoxy)propoxy]phenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• DTXSID90417663
• STK062483
• AKOS005388384
• 6584-13-0
• (5E)-5-{3-ethoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-4-one

• Inchi： 1S/C25H27NO4S2/c1-4-12-26-24(27)23(32-25(26)31)17-19-10-11-21(22(16-19)28-5-2)30-14-7-13-29-20-9-6-8-18(3)15-20/h4,6,8-11,15-17H,1,5,7,12-14H2,2-3H3/b23-17+
• InChI Key： IRUMGUVIXHEUQH-HAVVHWLPSA-N
• SMILES： S1C(N(CC=C)C(/C/1=C\C1C=CC(=C(C=1)OCC)OCCCOC1C=CC=C(C)C=1)=O)=S

Computed Properties

• Exact Mass: 469.13831
• Monoisotopic Mass: 469.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: 6.3

Experimental Properties

• Density: 1.26
• Boiling Point: 606.6°C at 760 mmHg
• Flash Point: 320.7°C
• Refractive Index: 1.639
• PSA: 48